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Compound of Interest

Compound Name: Bis(2,4-dichlorobenzoyl) peroxide

Cat. No.: B094600 Get Quote

Technical Guide: Bis(2,4-dichlorobenzoyl)
Peroxide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the molecular weight and chemical formula of

Bis(2,4-dichlorobenzoyl) peroxide, a compound of interest in various industrial and research

applications.

Molecular and Physical Data
The fundamental chemical properties of Bis(2,4-dichlorobenzoyl) peroxide are summarized

in the table below. This data is essential for accurate experimental design, stoichiometric

calculations, and material characterization.

Parameter Value

Molecular Formula C₁₄H₆Cl₄O₄[1][2][3][4]

Molecular Weight 380.0 g/mol [1][2]

CAS Number 133-14-2[1]

Appearance White to pale yellow paste or powder[5]
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Structural Information
To understand the chemical reactivity and interactions of Bis(2,4-dichlorobenzoyl) peroxide,

a comprehension of its structural components is crucial. The following diagram illustrates the

logical relationship between the name of the compound and its constituent parts.
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Caption: Structural breakdown of Bis(2,4-dichlorobenzoyl) peroxide.
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This guide serves as a foundational resource for professionals engaged in research and

development activities involving Bis(2,4-dichlorobenzoyl) peroxide. For further information on

safety, handling, and specific experimental protocols, consulting a comprehensive Material

Safety Data Sheet (MSDS) is strongly recommended.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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